Cas no 62698-58-2 (phenolphthalein complexon)

Phenolphthalein complexon is a specialized chelating agent widely used in analytical chemistry for complexometric titrations. Its primary advantage lies in its high selectivity and sensitivity as a metallochromic indicator, particularly for the determination of metal ions such as calcium and magnesium in aqueous solutions. The compound forms stable, colored complexes with specific cations, enabling precise endpoint detection in EDTA titrations. Its stability across a broad pH range and clear visual transition at the equivalence point enhance analytical accuracy. Phenolphthalein complexon is valued for its reliability in water hardness testing and other applications requiring meticulous metal ion quantification.

phenolphthalein complexon structure

Product Name:phenolphthalein complexon

CAS No:62698-58-2

MF:C₃₀H₂₄N₂Na₄O₁₂

MW:696.47700

CID:957316

Update Time:2025-10-24

phenolphthalein complexon Chemical and Physical Properties

Names and Identifiers

- phenolphthalein complexon

Computed Properties

Exact Mass: 696.09200
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 45
Rotatable Bond Count: 14
Complexity: 990
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: Not available
Topological Polar Surface Area: 222

Experimental Properties

Color/Form: Not available
PSA: 233.76000
LogP: -3.83630
Solubility: Not available

phenolphthalein complexon Security Information

Safety Instruction： S24/25

phenolphthalein complexon Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
City Chemical	P464-1GM	Phenolphthalein Complexon	62698-58-2		1gm	$30.63	2023-09-19

phenolphthalein complexon Related Literature

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Additional information on phenolphthalein complexon

Phenolphthalein Complexon (CAS No. 62698-58-2): A Comprehensive Guide to Its Properties and Applications

Phenolphthalein Complexon (CAS No. 62698-58-2), often referred to as a specialized chelating agent, is a chemically synthesized compound with unique molecular properties. This compound has garnered significant attention in analytical chemistry and industrial applications due to its ability to form stable complexes with metal ions. The phenolphthalein derivative structure enhances its utility in pH-sensitive reactions, making it a valuable tool in titrations and colorimetric assays.

In recent years, the demand for high-purity chelators like Phenolphthalein Complexon has surged, driven by advancements in environmental testing and pharmaceutical research. Users frequently search for "phenolphthalein complexon solubility" or "CAS 62698-58-2 safety data," reflecting growing interest in its physicochemical behavior and handling protocols. Its compatibility with aqueous and organic solvents expands its versatility in laboratory workflows.

One of the most discussed applications of Phenolphthalein Complexon is its role in water hardness testing. As environmental regulations tighten globally, researchers prioritize accurate metal ion detection methods. The compound’s selective binding to calcium and magnesium ions—addressed in queries like "phenolphthalein complexon vs EDTA"—positions it as an alternative to traditional chelators. Its distinct color transition at pH 10-12 further supports visual endpoint determination in assays.

From an industrial perspective, CAS 62698-58-2 is explored for wastewater treatment innovations. Searches for "metal ion sequestration agents" often lead to studies involving this compound, where its stability constants outperform conventional options. Additionally, its thermal resistance (up to 200°C) makes it suitable for high-temperature processes, a feature highlighted in "heat-stable chelating agents" discussions.

Quality control remains a critical focus area. Analytical labs verify Phenolphthalein Complexon purity via HPLC or spectrophotometry, addressing concerns like "how to test phenolphthalein complexon degradation." Proper storage—away from light and moisture—preserves its efficacy, as degradation products may interfere with sensitive measurements. These practical insights align with user searches for "long-term storage of chelators."

Emerging trends also link 62698-58-2 to biomedical research, particularly in designing metal-chelating probes for diagnostic imaging. Its fluorescence properties under specific conditions (a topic queried as "phenolphthalein complexon fluorescence spectrum") open doors for novel applications in cellular studies. However, researchers emphasize optimizing concentration thresholds to avoid interference with biological systems.

In summary, Phenolphthalein Complexon (CAS No. 62698-58-2) bridges fundamental chemistry and cutting-edge applications. Its dual functionality as a pH indicator and metal chelator answers contemporary needs in environmental science, manufacturing, and life sciences. By addressing trending queries and technical nuances, this guide underscores its relevance in modern scientific workflows while adhering to safety and regulatory standards.